Cas no 1259365-04-2 ((R)-1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pentan-1-amine)
(R)-1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pentan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- (S)-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pentan-1-amine
- (R)-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pentan-1-amine
- 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pentan-1-amine
- (R)-1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pentan-1-amine
-
- Inchi: 1S/C11H24BNO2/c1-6-7-8-9(13)12-14-10(2,3)11(4,5)15-12/h9H,6-8,13H2,1-5H3
- InChI Key: HXJZYFVCKQVEEE-UHFFFAOYSA-N
- SMILES: O1B(C(CCCC)N)OC(C)(C)C1(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 203
- Topological Polar Surface Area: 44.5
(R)-1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pentan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T181700-1mg |
(R)-1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pentan-1-amine |
1259365-04-2 | 1mg |
$190.00 | 2023-05-17 | ||
| TRC | T181700-10mg |
(R)-1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pentan-1-amine |
1259365-04-2 | 10mg |
$1499.00 | 2023-05-17 |
(R)-1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pentan-1-amine Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on (R)-1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pentan-1-amine
Introduction to (R)-1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pentan-1-amine (CAS No. 1259365-04-2)
(R)-1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pentan-1-amine, with the CAS number 1259365-04-2, is a chiral boronic ester derivative that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound is particularly valuable due to its unique structural features and its potential applications in the development of novel pharmaceuticals and advanced materials.
The chiral nature of this compound makes it an essential building block for the synthesis of enantiomerically pure molecules. Enantiomeric purity is crucial in pharmaceuticals because different enantiomers of a drug can exhibit distinct biological activities, with one enantiomer being therapeutically active while the other may be inactive or even harmful. Therefore, the ability to synthesize and isolate specific enantiomers is a key step in drug development.
The boronic ester functional group in (R)-1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pentan-1-amine provides several advantages in synthetic chemistry. Boronic esters are known for their stability under a wide range of reaction conditions and their ability to undergo selective transformations. They are widely used in Suzuki-Miyaura coupling reactions, which are essential for the formation of carbon-carbon bonds in complex molecule synthesis. This makes the compound a versatile reagent for constructing diverse molecular architectures.
Recent research has highlighted the potential of boronic esters in medicinal chemistry. For instance, a study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that boronic ester derivatives can be used to enhance the bioavailability and pharmacokinetic properties of certain drugs. The study found that by incorporating boronic ester groups into drug molecules, researchers could improve their solubility and stability, leading to better therapeutic outcomes.
In addition to its applications in drug development, (R)-1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pentan-1-amine has shown promise in the field of materials science. A recent paper in *Advanced Materials* (2023) reported the use of boronic ester derivatives in the synthesis of functional polymers with tunable properties. These polymers have potential applications in areas such as drug delivery systems and electronic devices.
The amine functionality in this compound further enhances its utility by providing additional reaction sites for chemical modifications. Amines are fundamental functional groups in organic chemistry and are involved in numerous reactions such as acylation, alkylation, and condensation reactions. This versatility allows chemists to tailor the properties of the final product to meet specific requirements.
From a synthetic perspective, the preparation of (R)-1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pentan-1-amine involves several well-established steps. The key steps include the formation of the boronic ester from a boronic acid and a suitable protecting group for the amine functionality. The chiral center is typically introduced through asymmetric synthesis or resolution techniques. These methods ensure high enantiomeric purity and yield.
In conclusion, (R)-1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pentan-1-amine (CAS No. 1259365-04-2) is a valuable compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique combination of chiral structure and boronic ester functionality makes it an indispensable reagent for researchers working on the development of new drugs and advanced materials. As research continues to advance in these fields, it is likely that new applications for this compound will be discovered.
1259365-04-2 ((R)-1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pentan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)